Cas no 2680825-48-1 (Benzyl 4-(2-hydroxypropyl)-2-methylpiperazine-1-carboxylate)
Benzyl 4-(2-hydroxypropyl)-2-methylpiperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-28288726
- benzyl 4-(2-hydroxypropyl)-2-methylpiperazine-1-carboxylate
- 2680825-48-1
- Benzyl 4-(2-hydroxypropyl)-2-methylpiperazine-1-carboxylate
-
- Inchi: 1S/C16H24N2O3/c1-13-10-17(11-14(2)19)8-9-18(13)16(20)21-12-15-6-4-3-5-7-15/h3-7,13-14,19H,8-12H2,1-2H3
- InChI Key: BAVORXLXYCBEHX-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(N1CCN(CC(C)O)CC1C)=O
Computed Properties
- Exact Mass: 292.17869263g/mol
- Monoisotopic Mass: 292.17869263g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 53Ų
Benzyl 4-(2-hydroxypropyl)-2-methylpiperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28288726-1g |
benzyl 4-(2-hydroxypropyl)-2-methylpiperazine-1-carboxylate |
2680825-48-1 | 1g |
$914.0 | 2023-09-08 | ||
| Enamine | EN300-28288726-5g |
benzyl 4-(2-hydroxypropyl)-2-methylpiperazine-1-carboxylate |
2680825-48-1 | 5g |
$2650.0 | 2023-09-08 | ||
| Enamine | EN300-28288726-10g |
benzyl 4-(2-hydroxypropyl)-2-methylpiperazine-1-carboxylate |
2680825-48-1 | 10g |
$3929.0 | 2023-09-08 | ||
| Enamine | EN300-28288726-0.05g |
benzyl 4-(2-hydroxypropyl)-2-methylpiperazine-1-carboxylate |
2680825-48-1 | 95.0% | 0.05g |
$768.0 | 2025-03-19 | |
| Enamine | EN300-28288726-0.1g |
benzyl 4-(2-hydroxypropyl)-2-methylpiperazine-1-carboxylate |
2680825-48-1 | 95.0% | 0.1g |
$804.0 | 2025-03-19 | |
| Enamine | EN300-28288726-0.25g |
benzyl 4-(2-hydroxypropyl)-2-methylpiperazine-1-carboxylate |
2680825-48-1 | 95.0% | 0.25g |
$840.0 | 2025-03-19 | |
| Enamine | EN300-28288726-0.5g |
benzyl 4-(2-hydroxypropyl)-2-methylpiperazine-1-carboxylate |
2680825-48-1 | 95.0% | 0.5g |
$877.0 | 2025-03-19 | |
| Enamine | EN300-28288726-1.0g |
benzyl 4-(2-hydroxypropyl)-2-methylpiperazine-1-carboxylate |
2680825-48-1 | 95.0% | 1.0g |
$914.0 | 2025-03-19 | |
| Enamine | EN300-28288726-2.5g |
benzyl 4-(2-hydroxypropyl)-2-methylpiperazine-1-carboxylate |
2680825-48-1 | 95.0% | 2.5g |
$1791.0 | 2025-03-19 | |
| Enamine | EN300-28288726-5.0g |
benzyl 4-(2-hydroxypropyl)-2-methylpiperazine-1-carboxylate |
2680825-48-1 | 95.0% | 5.0g |
$2650.0 | 2025-03-19 |
Benzyl 4-(2-hydroxypropyl)-2-methylpiperazine-1-carboxylate Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on Benzyl 4-(2-hydroxypropyl)-2-methylpiperazine-1-carboxylate
Recent Advances in the Study of Benzyl 4-(2-hydroxypropyl)-2-methylpiperazine-1-carboxylate (CAS: 2680825-48-1)
Benzyl 4-(2-hydroxypropyl)-2-methylpiperazine-1-carboxylate (CAS: 2680825-48-1) is a piperazine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.
The synthesis of Benzyl 4-(2-hydroxypropyl)-2-methylpiperazine-1-carboxylate has been optimized in recent studies to improve yield and purity. Researchers have employed various synthetic strategies, including multi-step organic reactions and catalytic methods, to achieve efficient production of this compound. Notably, the use of green chemistry principles has been emphasized to minimize environmental impact. The compound's structural elucidation has been confirmed through advanced spectroscopic techniques such as NMR, IR, and mass spectrometry, ensuring its chemical identity and purity for further biological evaluation.
In terms of biological activity, preliminary studies have demonstrated that Benzyl 4-(2-hydroxypropyl)-2-methylpiperazine-1-carboxylate exhibits promising interactions with specific molecular targets. For instance, it has shown moderate inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting potential anti-inflammatory applications. Additionally, its ability to modulate receptor activity in neurological systems has sparked interest in its use for central nervous system (CNS) disorders. However, further in vitro and in vivo studies are required to fully elucidate its mechanism of action and therapeutic potential.
The pharmacokinetic properties of Benzyl 4-(2-hydroxypropyl)-2-methylpiperazine-1-carboxylate have also been investigated. Early findings indicate that the compound possesses favorable absorption and distribution characteristics, although its metabolic stability and elimination pathways need further exploration. Researchers are particularly interested in optimizing its bioavailability through structural modifications or formulation strategies. These efforts aim to enhance its therapeutic efficacy while minimizing potential side effects.
Recent computational studies have provided insights into the structure-activity relationship (SAR) of Benzyl 4-(2-hydroxypropyl)-2-methylpiperazine-1-carboxylate. Molecular docking simulations have revealed potential binding modes with target proteins, offering valuable information for rational drug design. These computational approaches, combined with experimental data, are expected to accelerate the development of more potent analogs with improved pharmacological profiles.
In conclusion, Benzyl 4-(2-hydroxypropyl)-2-methylpiperazine-1-carboxylate (CAS: 2680825-48-1) represents a promising scaffold for drug discovery. While current research has laid the foundation for understanding its chemical and biological properties, additional studies are necessary to fully exploit its therapeutic potential. Future directions may include the synthesis of derivatives, detailed mechanistic studies, and preclinical evaluations to assess its safety and efficacy in relevant disease models.
2680825-48-1 (Benzyl 4-(2-hydroxypropyl)-2-methylpiperazine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)